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Compound of Interest

Compound Name: 5-Fluoro-2-hydroxy-3-nitropyridine

Cat. No.: B150303 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of 5-Fluoro-2-hydroxy-3-nitropyridine, a key intermediate in the development

of novel pharmaceuticals and agrochemicals. This document is intended for researchers,

scientists, and professionals in the fields of drug discovery and chemical development.

Core Chemical Properties
5-Fluoro-2-hydroxy-3-nitropyridine is a yellow crystalline solid that serves as a versatile

building block in organic synthesis.[1] Its unique molecular structure, featuring a fluorine atom,

a hydroxyl group, and a nitro group on a pyridine ring, imparts specific reactivity that is valuable

for the synthesis of more complex molecules.[1]

Physicochemical Data
A summary of the key physicochemical properties of 5-Fluoro-2-hydroxy-3-nitropyridine is

presented in the table below. It is important to note that while some properties have been

experimentally determined and reported in the literature, others, such as the boiling point, are

predicted values.
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Property Value Source

CAS Number 136888-20-5 [2]

Molecular Formula C₅H₃FN₂O₃ [2]

Molecular Weight 158.09 g/mol [2]

Appearance Yellow crystalline powder [1]

Melting Point Not available [3]

Boiling Point (Predicted) 249.1 ± 40.0 °C [4]

Solubility Slightly soluble in water [4]

pKa (Predicted) 6.43 ± 0.10 [4]

Storage 0-8°C [1]

Spectral Data
The structural characterization of 5-Fluoro-2-hydroxy-3-nitropyridine is supported by various

spectroscopic techniques. The following data has been reported:

Spectroscopy Data Source

¹H NMR (300 MHz, DMSO-d₆) δ 8.67 (s, 1H), 8.28 (s, 1H) [4]

Low-Resolution Mass

Spectrometry (LRMS)
m/z: 157 (M-1)⁻ [4]

¹³C NMR, FT-IR

Data not explicitly detailed in

the searched literature, but

sources indicate its availability.

[5]

Synthesis and Reactivity
5-Fluoro-2-hydroxy-3-nitropyridine is primarily used as a chemical intermediate. Its synthesis

and subsequent reactions are crucial for the development of a range of bioactive molecules.
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Experimental Protocol: Synthesis of 5-Fluoro-2-hydroxy-
3-nitropyridine
This protocol describes the nitration of 5-fluoro-2-hydroxypyridine to yield 5-fluoro-2-hydroxy-
3-nitropyridine.

Materials:

5-Fluoro-2-hydroxypyridine

Concentrated Sulfuric Acid (H₂SO₄)

Fuming Nitric Acid (HNO₃)

Ice

Procedure:

In a suitable reaction vessel, mix 1.20 g (10.6 mmol) of 2-hydroxy-5-fluoropyridine with 2.7

mL of concentrated sulfuric acid.

Cool the mixture in an ice bath while stirring.

Slowly add a pre-mixed solution of 1 mL of concentrated sulfuric acid and 1 mL of fuming

nitric acid dropwise to the reaction mixture.

After the addition is complete, allow the reaction mixture to warm to room temperature.

Heat the mixture to 85°C and maintain for 2 hours.

Upon completion, cool the reaction mixture and pour it into ice water.

Collect the resulting precipitate by filtration.

Dry the precipitate to obtain 5-fluoro-2-hydroxy-3-nitropyridine as a yellow solid (0.72 g,

43% yield).[4]

Reactivity and Downstream Synthesis
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The presence of the nitro and fluoro groups, along with the hydroxyl group, makes 5-fluoro-2-
hydroxy-3-nitropyridine a versatile synthon for further chemical transformations. A key

reaction is the conversion of the hydroxyl group to a leaving group, such as a bromine atom, to

facilitate nucleophilic substitution reactions.

Logical Relationship: Synthesis Workflow The following diagram illustrates a typical synthetic

workflow starting from 5-fluoro-2-hydroxy-3-nitropyridine.

5-Fluoro-2-hydroxy-3-nitropyridine

2-Bromo-5-fluoro-3-nitropyridineBromination

5-Fluoro-2-methoxy-3-nitropyridineMethylation

5-Fluoro-3-nitropyridin-2-yl
4-methylbenzenesulfonate

Tosylation

Further Bioactive Molecules

Click to download full resolution via product page

Caption: Synthetic utility of 5-Fluoro-2-hydroxy-3-nitropyridine.

Applications in Research and Development
5-Fluoro-2-hydroxy-3-nitropyridine is a valuable intermediate in the synthesis of a wide

range of biologically active compounds.

Pharmaceutical Development
This compound is a key starting material for the synthesis of various pharmaceuticals,

particularly those targeting cancer and infectious diseases.[1] The nitropyridine scaffold is a

common feature in many bioactive molecules, and the fluorine atom can enhance metabolic

stability and binding affinity of the final drug candidate.

Agrochemicals
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In the agrochemical industry, 5-fluoro-2-hydroxy-3-nitropyridine serves as a precursor for the

synthesis of novel herbicides and fungicides, contributing to the development of new crop

protection agents.[1] Pyridine-based compounds have a significant history in the development

of effective pesticides.

Material Science
The electronic properties of 5-fluoro-2-hydroxy-3-nitropyridine make it a compound of

interest in material science for the development of new materials with specific electronic

characteristics for use in sensors and other electronic devices.[1]

Experimental Workflow: From Intermediate to Bioactive Compound The general workflow for

utilizing 5-fluoro-2-hydroxy-3-nitropyridine in drug discovery is depicted below.

5-Fluoro-2-hydroxy-
3-nitropyridine

Chemical Modification
(e.g., Bromination, Alkylation)

Coupling Reactions
(e.g., Suzuki, Buchwald-Hartwig)
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Caption: General workflow for synthesizing bioactive molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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